Cas no 1779647-65-2 (methyl 5-azaspiro3.4octane-6-carboxylate)

• Product Name: methyl 5-azaspiro3.4octane-6-carboxylate
• CAS No: 1779647-65-2
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6316301
• PubChem ID: 84075561
• Update Time: 2025-05-25

methyl 5-azaspiro3.4octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-azaspiro3.4octane-6-carboxylate
• F91598
• 1779647-65-2
• EN300-19576842
• Methyl 5-azaspiro[3.4]octane-6-carboxylate

• Inchi： 1S/C9H15NO2/c1-12-8(11)7-3-6-9(10-7)4-2-5-9/h7,10H,2-6H2,1H3
• InChI Key： DCFWSLKRNVNVCL-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC2(CCC2)N1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 5-azaspiro3.4octane-6-carboxylate

Introduction to Methyl 5-Azaspiro[3.4]Octane-6-Carboxylate (CAS No. 1779647-65-2)

Methyl 5-azaspiro[3.4]octane-6-carboxylate (CAS No. 1779647-65-2) is a unique organic compound with a spirocyclic structure, combining a six-membered ring with a seven-membered ring fused at two adjacent atoms. This compound belongs to the class of azaspiro compounds, which are known for their structural diversity and potential applications in drug discovery and materials science. The molecule features a nitrogen atom within the spiro ring system, contributing to its distinct chemical properties and reactivity.

The synthesis of methyl 5-azaspiro[3.4]octane-6-carboxylate involves multi-step organic reactions, often utilizing ring-closing strategies or intramolecular cyclization techniques. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are highly valuable for pharmacological studies. The compound's carboxylate group can be further functionalized to explore its reactivity and compatibility with various biological systems.

Recent studies have highlighted the potential of methyl 5-azaspiro[3.4]octane-6-carboxylate as a building block in medicinal chemistry. Its spirocyclic framework provides a rigid structure that can mimic natural product motifs, making it an attractive candidate for drug design. Researchers have investigated its ability to act as a ligand in metalloenzyme inhibitors and as a scaffold for small molecule libraries targeting specific biological pathways.

In terms of physical properties, methyl 5-azaspiro[3.4]octane-6-carboxylate exhibits moderate solubility in organic solvents and shows stability under mild conditions. Its melting point and boiling point are consistent with those of similar spirocyclic compounds, making it suitable for thermal reactions without decomposition. The compound's UV-vis spectrum reveals absorption bands indicative of conjugation within the spiro system, which may be exploited in photoredox catalysis or optoelectronic materials.

The biological evaluation of methyl 5-azaspiro[3.4]octane-6-carboxylate has focused on its potential as an anti-inflammatory agent and neuroprotective compound. Preclinical studies suggest that the compound exhibits moderate activity against inflammatory cytokines, potentially through modulation of NF-kB signaling pathways. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system-related therapies.

From a synthetic perspective, the versatility of methyl 5-azaspiro[3.4]octane-6-carboxylate lies in its ability to undergo various transformations, including alkylation, acylation, and coupling reactions. These reactions enable the construction of more complex molecules with enhanced bioactivity and selectivity. Recent reports have demonstrated the use of this compound as a precursor for macrocyclic structures, further expanding its utility in supramolecular chemistry.

In conclusion, methyl 5-azaspiro[3.4]octane-6-carboxylate (CAS No. 1779647-65-2) is a versatile and intriguing compound with significant potential in both academic research and industrial applications. Its unique spirocyclic structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in modern organic chemistry and drug discovery.